Cas no 235776-85-9 (3-Buten-1-one,1-(1-methyl-1H-benzimidazol-2-yl)-)

• Product Name: 3-Buten-1-one,1-(1-methyl-1H-benzimidazol-2-yl)-
• CAS No: 235776-85-9
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 245435
• Update Time: 2024-01-26

3-Buten-1-one,1-(1-methyl-1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-one,1-(1-methyl-1H-benzimidazol-2-yl)-
• 3-Buten-1-one,1-(1-methyl-1H-benzimidazol-2-yl)-(9CI)
• 3-Buten-1-one, 1-(1-methyl-1H-benzimidazol-2-yl)-

• Inchi： 1S/C12H12N2O/c1-3-6-11(15)12-13-9-7-4-5-8-10(9)14(12)2/h3-5,7-8H,1,6H2,2H3
• InChI Key： VTNISTZVCQUORH-UHFFFAOYSA-N
• SMILES： C(C1N(C)C2=CC=CC=C2N=1)(=O)CC=C

Computed Properties

• Exact Mass: 200.09506
• Monoisotopic Mass: 200.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9A^2

Experimental Properties

• PSA: 34.89
• LogP: 2.33210